CID 78062402

• Molecular Formula: Al4Mg4
• Molecular Weight: 205.15 g/mol
• InChI: InChI=1S/4Al.4Mg
• InChI Key: JWCHETWOWUXMOA-UHFFFAOYSA-N
• Canonical SMILES: [Mg].[Mg].[Mg].[Mg].[Al].[Al].[Al].[Al]

Description

The compound with the identifier “CID 78062402” is a chemical entity registered in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of CID 78062402 involves specific chemical reactions and conditions. Detailed synthetic routes and reaction conditions are typically documented in scientific literature and patents. These methods often involve the use of specific reagents, catalysts, and controlled environmental conditions to achieve the desired chemical structure.

Industrial Production Methods: Industrial production of this compound would require scaling up the laboratory synthesis methods. This involves optimizing the reaction conditions, ensuring the availability of raw materials, and implementing safety measures to handle potentially hazardous chemicals. The production process must also comply with regulatory standards to ensure the quality and purity of the compound.

Chemical Reactions Analysis

Types of Reactions: CID 78062402 can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. The specific types of reactions depend on the functional groups present in the compound and the reagents used.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve the desired products.

Major Products: The major products formed from the reactions of this compound depend on the specific reaction pathway. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the replacement of specific functional groups with new ones.

Scientific Research Applications

CID 78062402 has a wide range of applications in scientific research. It is used in chemistry for studying reaction mechanisms and developing new synthetic methodologies. In biology, it may be used as a probe to study biological processes or as a potential therapeutic agent. In medicine, this compound could be investigated for its pharmacological properties and potential use in treating diseases. In industry, it may be used as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of CID 78062402 involves its interaction with specific molecular targets and pathways. This interaction can lead to various biological effects, depending on the nature of the compound and its targets. Detailed studies on the mechanism of action are essential to understand how this compound exerts its effects and to identify potential therapeutic applications.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 78062402 can be identified based on their chemical structure and properties. These compounds may share similar functional groups or exhibit similar reactivity. Examples of similar compounds include those with analogous chemical backbones or those that undergo similar types of chemical reactions.

Uniqueness: this compound is unique due to its specific chemical structure and the resulting properties This uniqueness can be highlighted by comparing its reactivity, stability, and potential applications with those of similar compounds

Conclusion

This compound is a compound with significant potential in scientific research and industrial applications. Its unique chemical properties and reactivity make it a valuable subject of study in chemistry, biology, medicine, and industry. Further research into its synthesis, reactions, and mechanism of action will continue to uncover new applications and enhance our understanding of this compound.